(R)-eIF4A3-IN-2

• Molecular Formula: C25H19Br2ClN4O2
• Molecular Weight: 602.7 g/mol
• SMILES: C1CN(C(CN1C(=O)C2=C3C=CC(=CN3N=C2)Br)C4=CC=C(C=C4)Cl)C(=O)C5=CC=C(C=C5)Br
• InChI: InChI=1S/C25H19Br2ClN4O2/c26-18-5-1-17(2-6-18)24(33)31-12-11-30(15-23(31)16-3-8-20(28)9-4-16)25(34)21-13-29-32-14-19(27)7-10-22(21)32/h1-10,13-14,23H,11-12,15H2/t23-/m0/s1
• InChIKey: WKKAVTNXNVPCCN-QHCPKHFHSA-N

Researchers using eIF4A3-IN-2 require a matched inactive enantiomer to confirm stereospecific target engagement and rule out off-target effects. (R)-eIF4A3-IN-2 is the significantly less active enantiomer of eIF4A3-IN-2 (IC50 = 110 nM), serving as the definitive negative control for allosteric eIF4A3 inhibition studies. • Matched-concentration control for NMD suppression and helicase activity assays • Confirms stereospecificity in SELENOF expression and HDX-MS binding studies • 95% purity, solid, supplied with comprehensive analytical documentation

(R)-eIF4A3-IN-2: Stereochemical Control Probe

(R)-eIF4A3-IN-2 (CAS 2095484-82-3) is the less active enantiomer of the selective, noncompetitive eukaryotic initiation factor 4A-3 (eIF4A3) inhibitor eIF4A3-IN-2 . The parent compound eIF4A3-IN-2 (CAS 2095677-20-4) is a well-characterized allosteric inhibitor of eIF4A3 that potently suppresses ATPase activity, helicase activity, and nonsense-mediated mRNA decay (NMD) [1]. (R)-eIF4A3-IN-2 serves as a critical stereoisomeric control in experiments requiring differentiation between on-target eIF4A3 inhibition and off-target or nonspecific effects .

• [1] Iwatani-Yoshihara M, et al. Discovery and Characterization of a Eukaryotic Initiation Factor 4A-3-Selective Inhibitor That Suppresses Nonsense-Mediated mRNA Decay. ACS Chem Biol. 2017 Jul 21;12(7):1760-1768. View Source

Why (R)-eIF4A3-IN-2 Is Not Interchangeable

Substituting (R)-eIF4A3-IN-2 with the active enantiomer eIF4A3-IN-2, with other eIF4A3 inhibitors such as eIF4A3-IN-1, or with pan-eIF4A inhibitors introduces uncontrolled variables that compromise experimental reproducibility. eIF4A3-IN-2 exhibits high potency (IC50 = 110 nM) and defined selectivity for eIF4A3 over other helicases, whereas (R)-eIF4A3-IN-2 is significantly less active, making it essential for establishing stereospecificity and ruling out non-specific cellular effects . Compounds like eIF4A3-IN-1 display different binding modes (non-ATP competitive), potency ranges (IC50 = 0.26 μM), and selectivity profiles that preclude direct comparison [1]. The quantitative differentiation detailed below clarifies why (R)-eIF4A3-IN-2 is uniquely positioned as a stereochemical control probe rather than an active inhibitor.

• [1] MedChemExpress. eIF4A3-IN-1 (HY-101513) Product Datasheet. View Source

(R)-eIF4A3-IN-2 Quantitative Comparison

Enantiomeric Potency Comparison

(R)-eIF4A3-IN-2 is explicitly characterized as the less active enantiomer of eIF4A3-IN-2 . While the active enantiomer eIF4A3-IN-2 inhibits eIF4A3 with an IC50 of 110 nM, (R)-eIF4A3-IN-2 exhibits substantially lower inhibitory activity, though a precise IC50 value for the (R) enantiomer has not been disclosed in primary literature or vendor documentation [1]. This differential activity underscores the stereochemical dependence of eIF4A3 inhibition and establishes (R)-eIF4A3-IN-2 as the appropriate negative control for target engagement studies involving eIF4A3-IN-2.

Evidence Dimension	Potency (IC50) for eIF4A3 inhibition
Target Compound Data	Less active enantiomer; exact IC50 not disclosed
Comparator Or Baseline	eIF4A3-IN-2 (active enantiomer) IC50 = 110 nM
Quantified Difference	Not explicitly quantified; classified as 'less active'
Conditions	eIF4A3 ATPase activity assay (350 μM ATP / 1.5 μg/mL RNA or 35 μM ATP / 1.5 μg/mL RNA) [1]

Why This Matters

Enables researchers to confirm that observed biological effects are due to specific eIF4A3 inhibition rather than off-target activity of the chemical scaffold.

• [1] BindingDB. BDBM65493 (eIF4A3 inhibitor, 2) Affinity Data. View Source

Binding Affinity Comparison

The active enantiomer eIF4A3-IN-2 exhibits a binding affinity (Kd) of 57 nM for recombinant human eIF4A3 as measured by surface plasmon resonance (SPR) [1]. In contrast, the structurally distinct inhibitor eIF4A3-IN-1 binds with a Kd of 43 nM [2]. While both compounds demonstrate nanomolar affinity, eIF4A3-IN-2 (and by extension its less active enantiomer (R)-eIF4A3-IN-2) occupies an allosteric site distinct from the ATP-binding pocket targeted by eIF4A3-IN-1 [3]. This mechanistic divergence precludes functional substitution and highlights the need for matched enantiomer controls when using eIF4A3-IN-2.

Evidence Dimension	Binding affinity (Kd) for eIF4A3
Target Compound Data	eIF4A3-IN-2 (active enantiomer) Kd = 57 nM
Comparator Or Baseline	eIF4A3-IN-1 Kd = 43 nM
Quantified Difference	14 nM difference in Kd
Conditions	SPR assay with full-length human recombinant His6-tagged eIF4A3

Why This Matters

Demonstrates that even among eIF4A3-targeting compounds, binding site and affinity differ significantly, making enantiomer-specific controls essential for interpreting target engagement data.

• [1] BindingDB. BDBM65493 (eIF4A3 inhibitor, 2) Kd Data. View Source
• [2] MedChemExpress. eIF4A3-IN-1 (HY-101513) Kd Data. View Source
• [3] Iwatani-Yoshihara M, et al. ACS Chem Biol. 2017;12(7):1760-1768. View Source

Cellular NMD Inhibition Comparison

eIF4A3-IN-2 induces an approximately 3.2-fold increase in luciferase activity in a cellular NMD reporter assay at concentrations of 0.3–10 μM , confirming functional suppression of nonsense-mediated mRNA decay. eIF4A3-IN-1 requires concentrations of 3–10 μM to achieve significant NMD inhibition . The lower cellular potency of eIF4A3-IN-1 relative to its biochemical IC50 (0.26 μM) reflects differences in cell permeability, target engagement, or binding mode. (R)-eIF4A3-IN-2 serves as the appropriate control to verify that the 3.2-fold NMD suppression observed with eIF4A3-IN-2 is stereospecific and not attributable to the chemical scaffold alone.

Evidence Dimension	Cellular NMD inhibition (luciferase reporter)
Target Compound Data	eIF4A3-IN-2: ~3.2-fold increase in luciferase activity at 0.3–10 μM
Comparator Or Baseline	eIF4A3-IN-1: significant NMD inhibition at 3–10 μM
Quantified Difference	eIF4A3-IN-2 demonstrates robust cellular NMD suppression at lower concentrations (0.3 μM) vs. eIF4A3-IN-1 (≥3 μM)
Conditions	HEK293T cells transfected with NMD reporter gene; 3–6 hr incubation

Why This Matters

Enables researchers to select the appropriate compound and control for cellular NMD assays based on quantitative activity thresholds.

Biochemical Potency Across Inhibitors

eIF4A3-IN-2 (active enantiomer) inhibits eIF4A3 with an IC50 of 110 nM [1]. Alternative eIF4A3-targeting compounds exhibit widely divergent potencies: eIF4A3-IN-1 (IC50 = 0.26 μM) [2], eIF4A3-IN-4 (IC50 = 8.6 μM) , and eIF4A3-IN-5 (targets eIF4AI/II, not eIF4A3) . (R)-eIF4A3-IN-2 is the less active enantiomer of the most potent eIF4A3-selective inhibitor in this series, making it the only appropriate stereochemical control for studies employing eIF4A3-IN-2.

Evidence Dimension	eIF4A3 inhibitory potency (IC50)
Target Compound Data	eIF4A3-IN-2 (active enantiomer) IC50 = 110 nM
Comparator Or Baseline	eIF4A3-IN-1: 0.26 μM; eIF4A3-IN-4: 8.6 μM; eIF4A3-IN-5: no eIF4A3 IC50 (eIF4AI/II)
Quantified Difference	eIF4A3-IN-2 is ~2.4-fold more potent than eIF4A3-IN-1 and ~78-fold more potent than eIF4A3-IN-4
Conditions	eIF4A3 ATPase activity assays

Why This Matters

Provides a quantitative framework for selecting the appropriate eIF4A3 inhibitor and its corresponding control based on required potency and selectivity.

• [1] Iwatani-Yoshihara M, et al. ACS Chem Biol. 2017;12(7):1760-1768. View Source
• [2] MedChemExpress. eIF4A3-IN-1 (HY-101513) IC50 Data. View Source

(R)-eIF4A3-IN-2 Application Scenarios

Stereospecificity Control in NMD Assays

When using eIF4A3-IN-2 to suppress nonsense-mediated mRNA decay in cellular models, (R)-eIF4A3-IN-2 should be employed at matched concentrations to control for scaffold-dependent off-target effects. The ~3.2-fold increase in luciferase reporter activity observed with eIF4A3-IN-2 must be contrasted with the minimal activity of the (R) enantiomer to confirm stereospecific target engagement.

Binding Site Mapping Differentiation

Studies requiring allosteric vs. ATP-competitive eIF4A3 inhibition should utilize eIF4A3-IN-2 (allosteric, Kd = 57 nM) with (R)-eIF4A3-IN-2 as control, rather than eIF4A3-IN-1 (non-ATP binding site, Kd = 43 nM) [1][2]. This distinction is critical when mapping binding site occupancy using techniques such as HDX-MS or SPR.

Selectivity Profiling Exclusion

For experiments requiring eIF4A3 selectivity over eIF4A1/eIF4A2, eIF4A3-IN-2 provides high eIF4A3 selectivity [3]. (R)-eIF4A3-IN-2 serves as the matched control to rule out non-specific helicase inhibition, whereas eIF4A3-IN-5 (targets eIF4AI/II) would confound interpretation.

Cancer Model Dose-Response Normalization

In prostate cancer models where eIF4A3 inhibition elevates SELENOF levels and reduces eIF4A3 binding to SELENOF mRNA 3'-UTR [4], (R)-eIF4A3-IN-2 should be used as a negative control to establish baseline SELENOF expression and confirm that observed effects are enantiomer-dependent.

• [1] BindingDB. BDBM65493 (eIF4A3 inhibitor, 2) Kd Data. View Source
• [2] MedChemExpress. eIF4A3-IN-1 (HY-101513) Kd Data. View Source
• [3] Iwatani-Yoshihara M, et al. ACS Chem Biol. 2017;12(7):1760-1768. View Source
• [4] Bera S, et al. Regulation of SELENOF translation by eIF4a3: Possible role in prostate cancer progression. Mol Carcinog. 2023. View Source